Cas no 1427329-39-2 (Methyl 2-chloro-5-(hydroxymethyl)benzoate)

• Product Name: Methyl 2-chloro-5-(hydroxymethyl)benzoate
• CAS No: 1427329-39-2
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 6339188
• PubChem ID: 130065720
• Update Time: 2025-11-06

Methyl 2-chloro-5-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-24805290
• methyl 2-chloro-5-(hydroxymethyl)benzoate
• 1427329-39-2
• Methyl 2-chloro-5-(hydroxymethyl)benzoate

• Inchi： 1S/C9H9ClO3/c1-13-9(12)7-4-6(5-11)2-3-8(7)10/h2-4,11H,5H2,1H3
• InChI Key： SEPKTYSNCVXBAG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CO)=CC=1C(=O)OC

Computed Properties

• Exact Mass: 200.0240218g/mol
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl 2-chloro-5-(hydroxymethyl)benzoate

Comprehensive Overview of Methyl 2-chloro-5-(hydroxymethyl)benzoate (CAS No. 1427329-39-2)

Methyl 2-chloro-5-(hydroxymethyl)benzoate (CAS No. 1427329-39-2) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This ester derivative, featuring both chloro and hydroxymethyl functional groups, exhibits unique reactivity, making it a valuable building block in modern synthetic chemistry. Researchers and industries increasingly focus on this compound due to its role in developing biodegradable polymers and green chemistry initiatives, aligning with global sustainability trends.

The molecular structure of Methyl 2-chloro-5-(hydroxymethyl)benzoate combines a benzoate core with strategic substitutions, enabling selective modifications. Its CAS No. 1427329-39-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-value chemical synthesis. Recent studies highlight its utility in catalyzed cross-coupling reactions, a hotspot in organic chemistry research. Users often inquire about its solubility profiles, stability under thermal conditions, and compatibility with common reagents, underscoring its practical importance.

In the context of pharmaceutical applications, this compound serves as a precursor for active pharmaceutical ingredients (APIs). Its chloro moiety facilitates nucleophilic displacement reactions, while the hydroxymethyl group offers a handle for further derivatization. Queries like "synthetic routes for Methyl 2-chloro-5-(hydroxymethyl)benzoate" or "scalable production methods" dominate academic discussions, emphasizing the need for cost-effective and eco-friendly protocols. Innovations such as flow chemistry and enzyme-mediated transformations are being explored to optimize its synthesis.

From an industrial perspective, CAS No. 1427329-39-2 is gaining traction in agrochemical formulations, particularly in designing crop protection agents with lower environmental impact. The compound's bifunctional nature allows for the creation of hybrid molecules with enhanced bioactivity. Searches related to "structure-activity relationships" and "patented derivatives" reflect the growing intellectual property interest in this space. Regulatory-compliant production methods, including green solvents and waste minimization techniques, are critical to meeting industry standards.

Analytical characterization of Methyl 2-chloro-5-(hydroxymethyl)benzoate typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure purity and structural integrity, addressing common user concerns about batch-to-batch consistency. The compound's spectral data (e.g., IR peaks, NMR shifts) is frequently requested in research forums, highlighting its role in method validation and quality control.

Emerging trends also link CAS No. 1427329-39-2 to material science innovations, such as self-assembling monolayers and conductive polymers. Its aromatic backbone and polar groups contribute to tunable material properties, a topic gaining attention in nanotechnology circles. Searches for "benzoate-based functional materials" or "surface modification techniques" often intersect with discussions about this compound.

In summary, Methyl 2-chloro-5-(hydroxymethyl)benzoate (CAS No. 1427329-39-2) represents a multifaceted chemical entity with expanding applications across disciplines. Its synthesis, characterization, and utilization continue to evolve, driven by sustainability goals and technological advancements. As research progresses, this compound is poised to play a pivotal role in next-generation chemical innovations.